Cas no 2680712-86-9 (benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate)

• Product Name: benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate
• CAS No: 2680712-86-9
• MF: C₁₈H₂₀BrN₃O₂
• MW: 390.274303436279
• CID: 5622502
• PubChem ID: 165926804
• Update Time: 2025-06-07

benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680712-86-9
• benzyl 4-[(5-bromopyridin-2-yl)methyl]piperazine-1-carboxylate
• EN300-28302625
• benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate

• Inchi： 1S/C18H20BrN3O2/c19-16-6-7-17(20-12-16)13-21-8-10-22(11-9-21)18(23)24-14-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2
• InChI Key： GDJGIVYKRFVNIY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CN1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 389.07389g/mol
• Monoisotopic Mass: 389.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.7Ų

Additional information on benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate

Introduction to Benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate (CAS No. 2680712-86-9)

Benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate, with the chemical formula C₁₈H₂₀N₂OBr, is a significant compound in the field of pharmaceutical research and development. This compound is characterized by its complex molecular structure, which includes a piperazine ring linked to a benzyl group and a 5-bromopyridine moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 2680712-86-9 uniquely identifies this compound and serves as a crucial reference point for researchers and chemists working in the pharmaceutical industry. Its molecular structure and chemical properties have garnered attention due to its potential applications in drug discovery and molecular biology.

In recent years, there has been growing interest in benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate due to its role as a building block in the synthesis of more complex pharmacophores. The 5-bromopyridine moiety, in particular, is a versatile handle that allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are essential in constructing heterocyclic compounds, which are prevalent in many modern therapeutic agents.

The piperazine ring is another key feature of this compound, contributing to its potential biological activity. Piperazine derivatives are known for their broad spectrum of pharmacological effects, including antipsychotic, antihistaminic, and antimicrobial properties. The benzyl group attached to the piperazine ring further enhances the compound's reactivity and solubility, making it an attractive candidate for medicinal chemistry applications.

Recent studies have highlighted the importance of benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its use in synthesizing small-molecule inhibitors targeting various disease pathways. One notable area of research has been its application in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom on the pyridine ring provides a reactive site for covalent bond formation with other biomolecules, facilitating the design of targeted therapies.

Another emerging field where this compound has shown promise is in the development of neuroactive drugs. The 5-bromopyridine moiety can be incorporated into molecules designed to interact with central nervous system receptors. Preliminary studies suggest that derivatives of benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate may exhibit properties relevant to treating neurological disorders such as depression and epilepsy.

The synthesis of benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the piperazine core. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

In conclusion, benzyl 4-(5-bromopyridin-2-yl)methylpiperazine-1-carboxylate is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and application in drug development. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing unmet medical needs.